Cas no 2097990-62-8 (4-(4-(Hydroxymethyl)piperidin-1-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-(4-(Hydroxymethyl)piperidin-1-yl)cyclohexane-1-carboxylic acid
• CAS No: 2097990-62-8
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5726959
• PubChem ID: 121201274
• Update Time: 2025-05-24

4-(4-(Hydroxymethyl)piperidin-1-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2097990-62-8
• starbld0045884
• 4-[4-(hydroxymethyl)piperidin-1-yl]cyclohexane-1-carboxylic acid
• 4-(4-(hydroxymethyl)piperidin-1-yl)cyclohexane-1-carboxylic acid
• F1907-4842
• AKOS026709288
• Cyclohexanecarboxylic acid, 4-[4-(hydroxymethyl)-1-piperidinyl]-
• 4-(4-(Hydroxymethyl)piperidin-1-yl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C13H23NO3/c15-9-10-5-7-14(8-6-10)12-3-1-11(2-4-12)13(16)17/h10-12,15H,1-9H2,(H,16,17)
• InChI Key： RPEZQYYAMDYKBB-UHFFFAOYSA-N
• SMILES： OCC1CCN(CC1)C1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 405.2±30.0 °C at 760 mmHg
• Flash Point: 198.9±24.6 °C
• pka: 4.46±0.10(Predicted)
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

4-(4-(Hydroxymethyl)piperidin-1-yl)cyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(4-(Hydroxymethyl)piperidin-1-yl)cyclohexane-1-carboxylic acid

Research Briefing on 4-(4-(Hydroxymethyl)piperidin-1-yl)cyclohexane-1-carboxylic acid (CAS: 2097990-62-8)

In recent years, the compound 4-(4-(Hydroxymethyl)piperidin-1-yl)cyclohexane-1-carboxylic acid (CAS: 2097990-62-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a piperidine ring with a cyclohexane carboxylic acid moiety, has shown promising potential in various therapeutic applications. The presence of a hydroxymethyl group on the piperidine ring further enhances its versatility as a building block for drug development.

Recent studies have focused on the synthesis and optimization of 4-(4-(Hydroxymethyl)piperidin-1-yl)cyclohexane-1-carboxylic acid derivatives to improve their pharmacokinetic properties and target specificity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a key intermediate in the development of novel G protein-coupled receptor (GPCR) modulators. The researchers utilized a multi-step synthetic route to obtain high-purity batches of the compound, which were then employed in the construction of a focused library of GPCR-targeting molecules.

Structural-activity relationship (SAR) studies have revealed that the spatial arrangement of the piperidine and cyclohexane rings in 4-(4-(Hydroxymethyl)piperidin-1-yl)cyclohexane-1-carboxylic acid contributes significantly to its biological activity. Molecular docking simulations published in Bioorganic & Medicinal Chemistry Letters (2024) showed that this scaffold can adopt multiple bioactive conformations, making it particularly valuable for targeting proteins with complex binding sites. The hydroxymethyl group was found to serve as an ideal point for further derivatization without compromising the core structure's stability.

In the context of drug discovery, this compound has shown particular promise in central nervous system (CNS) therapeutics. A recent preclinical study (Nature Chemical Biology, 2024) demonstrated its utility as a precursor for blood-brain barrier permeable molecules targeting neurodegenerative diseases. The researchers noted that derivatives of 4-(4-(Hydroxymethyl)piperidin-1-yl)cyclohexane-1-carboxylic acid exhibited improved brain exposure compared to similar compounds lacking the hydroxymethyl modification.

From a synthetic chemistry perspective, several innovative approaches to the large-scale production of 4-(4-(Hydroxymethyl)piperidin-1-yl)cyclohexane-1-carboxylic acid have been developed. A 2023 patent application (WO202318765A1) described a continuous flow chemistry method that significantly improved yield (85-92%) while reducing byproduct formation. This advancement addresses previous challenges in scaling up production while maintaining the high purity required for pharmaceutical applications.

Looking forward, the unique properties of 4-(4-(Hydroxymethyl)piperidin-1-yl)cyclohexane-1-carboxylic acid position it as a valuable scaffold for future drug discovery efforts. Its combination of synthetic accessibility, structural versatility, and demonstrated biological activity makes it particularly attractive for fragment-based drug design approaches. Ongoing research is exploring its potential in targeted protein degradation and covalent inhibitor development, areas that represent cutting-edge directions in pharmaceutical research.